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Compound of Interest

Compound Name: EPTC

Cat. No.: B166712 Get Quote

An in-depth guide for researchers, scientists, and drug development professionals on the

characteristics, efficacy, and environmental impact of the thiocarbamate herbicides EPTC and

cycloate.

This guide provides a comprehensive comparison of S-ethyl dipropylthiocarbamate (EPTC) and

S-ethyl cyclohexylethylcarbamothioate (cycloate), two selective, soil-applied herbicides

belonging to the thiocarbamate class. Both herbicides are primarily used for the pre-emergence

control of annual grasses and certain broadleaf weeds in a variety of crops. Their efficacy is

rooted in the inhibition of very-long-chain fatty acid (VLCFA) synthesis, a critical process for

seedling shoot development. This guide synthesizes available data on their physicochemical

properties, mechanism of action, crop tolerance, and environmental fate to assist researchers

in making informed decisions for their specific applications.

Physicochemical Properties
A clear understanding of the physicochemical properties of EPTC and cycloate is fundamental

to predicting their behavior in the environment and their interaction with target and non-target

organisms. Both compounds are characterized by their volatility, which necessitates their

incorporation into the soil shortly after application to prevent significant losses.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b166712?utm_src=pdf-interest
https://www.benchchem.com/product/b166712?utm_src=pdf-body
https://www.benchchem.com/product/b166712?utm_src=pdf-body
https://www.benchchem.com/product/b166712?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166712?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property
EPTC (S-ethyl
dipropylthiocarbamate)

Cycloate (S-ethyl
cyclohexylethylcarbamothi
oate)

Chemical Formula C₉H₁₉NOS C₁₁H₂₁NOS

Molecular Weight 189.32 g/mol 215.36 g/mol [1]

Appearance
Light yellowish liquid with an

aromatic odor[2]

Colorless to amber or yellow

oily liquid with an aromatic

odor[1]

Water Solubility 370 mg/L at 20°C[2] 85 mg/L at 22°C

Vapor Pressure 1.60 x 10⁻² mm Hg at 20°C[2] 1.57 x 10⁻³ mm Hg at 25°C[1]

Log P (Octanol-Water Partition

Coefficient)
3.21 4.1

Mechanism of Action: Inhibition of Very-Long-Chain
Fatty Acid Synthesis
Both EPTC and cycloate share a common primary mode of action: the inhibition of very-long-

chain fatty acid (VLCFA) synthesis in susceptible plants.[2][3][4] VLCFAs are essential

components of plant cuticular waxes and suberin, which play crucial roles in preventing water

loss and protecting against environmental stresses. By disrupting the production of these vital

lipids, the herbicides lead to abnormal seedling development and eventual death.

These herbicides are pro-herbicides, meaning they require metabolic activation within the plant

to become phytotoxic.[2] Once absorbed, they are converted to their sulfoxide derivatives,

which are the active inhibitors of the elongase enzymes responsible for VLCFA synthesis.[2]

This inhibition disrupts the formation of the protective cuticle, leading to symptoms such as

stunting, twisting, and failure of leaves to emerge from the coleoptile in grasses.[2][5]
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Figure 1: Simplified signaling pathway of EPTC and cycloate's mechanism of action.

Efficacy and Crop Tolerance
EPTC and cycloate are effective against a range of annual grasses and some broadleaf weeds.

However, their crop tolerance profiles differ, which is a key consideration for their use in specific

agricultural systems.

Weed Susceptibility:

EPTC: Controls many annual grasses such as barnyardgrass, crabgrass, foxtails, and wild

oats. It also provides control of some broadleaf weeds including lambsquarters, pigweed,

and purslane.[5]

Cycloate: Is also effective against annual grasses like barnyardgrass, crabgrass, and

foxtails, as well as wild oats. It is noted for its effectiveness against nutsedge and also

controls broadleaf weeds such as henbit, lambsquarters, nightshade, pigweed, and purslane.

[1]

Crop Tolerance:

EPTC: Is registered for use on a variety of crops including alfalfa, beans, corn (with a

safener), potatoes, and sugar beets.[5]

Cycloate: Is primarily used on sugar beets, table beets, and spinach.[1]

Direct, quantitative comparative efficacy and crop tolerance data from head-to-head field trials

are limited in publicly available literature. The selection of either herbicide often depends on the
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specific crop and the anticipated weed spectrum.

Environmental Fate and Persistence
The environmental behavior of EPTC and cycloate is largely governed by their volatility and

susceptibility to microbial degradation. Both herbicides are considered non-persistent in the soil

environment under typical agricultural conditions.

Environmental Factor EPTC Cycloate

Primary Dissipation Pathways
Volatilization and microbial

degradation[2]

Volatilization and microbial

degradation

Soil Half-life (DT₅₀)
Approximately 1 week in moist

loam soil at 21-27°C

9-133 days depending on soil

type and conditions[6]

Photodegradation
Not a significant degradation

pathway in soil or water[2]
Can occur on the soil surface

Leaching Potential

Moderate, with leaching

decreasing as clay and organic

matter content increase

Low

The repeated use of thiocarbamate herbicides can lead to enhanced microbial degradation in

some soils, potentially reducing their efficacy over time.[7][8]

Experimental Protocols
To aid researchers in conducting their own comparative studies, the following section outlines

generalized experimental protocols for assessing herbicide efficacy, crop tolerance, and soil

dissipation.

Herbicide Efficacy Trial Protocol
Objective: To determine and compare the efficacy of EPTC and cycloate on target weed

species.

Experimental Design: A randomized complete block design with a minimum of four

replications is recommended. Treatments should include an untreated control, and a range
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of application rates for both EPTC and cycloate.

Plot Establishment: Select a field with a uniform and representative population of the target

weed species. Plot sizes should be sufficient to allow for accurate weed counts and biomass

sampling (e.g., 3m x 6m).

Herbicide Application: Apply herbicides as a pre-plant incorporated treatment. Incorporate

the herbicides into the top 5-8 cm of soil immediately after application using appropriate

tillage equipment to minimize volatilization.

Data Collection:

Weed Control Ratings: Visually assess weed control at 14, 28, and 56 days after treatment

(DAT) using a scale of 0% (no control) to 100% (complete control).

Weed Density: Count the number of individual weed plants per unit area (e.g., per square

meter) in designated quadrats within each plot at the same intervals.

Weed Biomass: At the final assessment, harvest the above-ground weed biomass from

the quadrats, dry it to a constant weight, and record the dry weight.

Statistical Analysis: Analyze the data using Analysis of Variance (ANOVA) to determine

significant differences between treatments.
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Data Collection Steps

Start: Field Selection

Experimental Design (Randomized Complete Block)

Plot Establishment

Herbicide Application (Pre-plant Incorporated)

Data Collection

Statistical Analysis (ANOVA) Weed Control Ratings (14, 28, 56 DAT) Weed Density Counts Weed Biomass Measurement

End: Efficacy Determination
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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